1-Cyclopropyl-1h-indazol-6-amine

• Molecular Formula: C10H11N3
• Molecular Weight: 173.21 g/mol
• SMILES: C1CC1N2C3=C(C=CC(=C3)N)C=N2
• InChI: InChI=1S/C10H11N3/c11-8-2-1-7-6-12-13(9-3-4-9)10(7)5-8/h1-2,5-6,9H,3-4,11H2
• InChIKey: JLDJPGFNUFZVGL-UHFFFAOYSA-N

Researchers requiring a defined N1-cyclopropyl indazole scaffold for kinase inhibitor SAR often face limited sourcing options. This 1-cyclopropyl-1H-indazol-6-amine (CAS 1190375-80-4) resolves that gap with a differentiated substitution pattern. - Enables direct LogP (2.53) and TPSA (43.84 Ų) benchmarking against N1-alkyl analogs in microsomal stability assays. - Serves as an IP-diversifying core for lead optimization targeting TTK, PLK4, or Aurora kinases. - Available with reliable stock and global shipping to support uninterrupted med-chem campaigns.

1-Cyclopropyl-1H-indazol-6-amine: Chemical Identity & Specifications

1-Cyclopropyl-1H-indazol-6-amine (CAS 1190375-80-4) is a substituted indazole heterocycle bearing a cyclopropyl group at the N1 position and a primary amine at the C6 position [1]. This scaffold is a key building block in medicinal chemistry programs targeting protein kinases and other therapeutic enzymes [2]. The compound exhibits a molecular weight of 173.21 g/mol, a calculated LogP of 2.53, and a topological polar surface area (TPSA) of 43.84 Ų [1], distinguishing it from simpler alkyl-substituted analogs in terms of lipophilicity and potential membrane permeability.

Workflow Lipophilic indazole building block for CNS‑permeable scaffold design

Selection Cyclopropyl N1‑substitution supports permeability and metabolic stability profiling

Use Context Kinase inhibitor lead optimization, CNS drug discovery, SAR diversification

• [1] Chemsrc. 1-cyclopropyl-1H-indazol-6-ylamine. CAS 1190375-80-4. Accessed 2026. View Source
• [2] US20240174647A1. Kinase modulators and methods of use thereof. Google Patents, 2024. View Source

1-Cyclopropyl-1H-indazol-6-amine: N1-Substituent Specificity

The N1 substituent on the indazole core critically modulates physicochemical properties and biological target engagement. Replacing the cyclopropyl group of 1-cyclopropyl-1H-indazol-6-amine with hydrogen, methyl, ethyl, or cyclopropylmethyl results in distinct lipophilicity (LogP) and polar surface area (PSA) profiles [1][2][3]. These differences directly impact membrane permeability, metabolic stability, and kinase binding affinity [4][5]. Therefore, substituting with a generic analog without verifying the specific quantitative effects on target engagement and downstream pharmacology is scientifically unjustified and may lead to erroneous research conclusions or failed lead optimization campaigns.

Property N1‑alkyl (methyl, ethyl) or hydrogen analogs may shift LogP and PSA profiles, altering membrane permeability predictions.

Metabolism Generic indazoles lack the cyclopropyl metabolic stability context; comparative microsomal data should be verified before substitution.

Kinase SAR Using a hydrogen or methyl analog may lead to different kinase affinity and selectivity profiles, risking erroneous SAR conclusions.

• [1] Chemsrc. 1-cyclopropyl-1H-indazol-6-ylamine. CAS 1190375-80-4. Accessed 2026. View Source
• [2] Probes & Drugs. PD003165 (1H-indazol-6-amine). Accessed 2026. View Source
• [3] ChemSpider. 1-Methyl-1H-indazol-6-amine. CSID:734275. Accessed 2026. View Source
• [4] Hoang, N.X., et al. Design, synthesis and bioevaluation of novel 6-substituted aminoindazole derivatives as anticancer agents. RSC Adv., 2020, 10, 45199-45206. View Source
• [5] WO2016089977A1. Composés indazole substitués, compositions les contenant et méthodes de traitement. Google Patents, 2016. View Source

1-Cyclopropyl-1H-indazol-6-amine: Physicochemical & Activity Comparison

Lipophilicity (LogP) Comparison

The N1-cyclopropyl substituent significantly increases lipophilicity compared to hydrogen or small alkyl groups. The target compound exhibits a LogP of 2.53 [1], which is 1.38 log units higher than the parent 1H-indazol-6-amine (LogP 1.15) [2], 1.88 log units higher than 1-methyl-1H-indazol-6-amine (LogP 0.65) [3], and 0.89 log units higher than 1-ethyl-1H-indazol-6-amine (LogP 1.64) . This enhanced lipophilicity is predicted to improve passive membrane permeability, a critical parameter for intracellular target engagement.

Lipophilicity (LogP)

Cross-study

Target 2.53
vs parent 1.15 (+1.38)
vs methyl 0.65 (+1.88)
vs ethyl 1.64 (+0.89)

Reported higher lipophilicity supports permeability studies

Calculated values (XLogP3)

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	2.53
Comparator Or Baseline	1H-indazol-6-amine (LogP 1.15); 1-methyl-1H-indazol-6-amine (LogP 0.65); 1-ethyl-1H-indazol-6-amine (LogP 1.64)
Quantified Difference	+1.38 vs. parent; +1.88 vs. methyl; +0.89 vs. ethyl
Conditions	Calculated values (XLogP3 or ACD/LogP)

Why This Matters

Higher LogP values correlate with improved membrane permeability, which is essential for achieving intracellular target engagement and oral bioavailability in lead optimization.

• [1] Chemsrc. 1-cyclopropyl-1H-indazol-6-ylamine. CAS 1190375-80-4. Accessed 2026. View Source
• [2] Probes & Drugs. PD003165 (1H-indazol-6-amine). Accessed 2026. View Source
• [3] ChemSpider. 1-Methyl-1H-indazol-6-amine. CSID:734275. Accessed 2026. View Source

Polar Surface Area (PSA) and CNS Penetration

Topological Polar Surface Area (TPSA) is a key predictor of blood-brain barrier (BBB) penetration, with values below 60-70 Ų generally required for CNS activity. The target compound possesses a TPSA of 43.84 Ų [1], which is 10.86 Ų lower than the parent 1H-indazol-6-amine (TPSA 54.70 Ų) [2]. It is identical to 1-ethyl-1H-indazol-6-amine (43.84 Ų) and similar to 1-methyl-1H-indazol-6-amine (44 Ų) [3]. The cyclopropyl group maintains a favorable PSA for potential CNS applications while offering distinct lipophilicity (see Evidence 1) and metabolic stability advantages (see Evidence 3) over alkyl analogs.

TPSA & CNS penetration

Cross-study

43.84 Ų
vs parent 54.70 (−10.86)
vs ethyl 43.84 (identical)
vs methyl ~44 Ų

TPSA profile supports CNS penetration assay context

Calculated TPSA values

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	43.84 Ų
Comparator Or Baseline	1H-indazol-6-amine (TPSA 54.70 Ų); 1-ethyl-1H-indazol-6-amine (TPSA 43.84 Ų); 1-methyl-1H-indazol-6-amine (TPSA ~44 Ų)
Quantified Difference	-10.86 Ų vs. parent; no difference vs. ethyl
Conditions	Calculated TPSA values

Why This Matters

A TPSA below 60 Ų is a prerequisite for BBB penetration, making the target compound suitable for CNS-targeted drug discovery programs, a property not shared by the more polar parent compound.

• [1] Chemsrc. 1-cyclopropyl-1H-indazol-6-ylamine. CAS 1190375-80-4. Accessed 2026. View Source
• [2] Probes & Drugs. PD003165 (1H-indazol-6-amine). Accessed 2026. View Source
• [3] ChemSpider. 1-Methyl-1H-indazol-6-amine. CSID:734275. Accessed 2026. View Source

Metabolic Stability: Cyclopropyl vs. Alkyl

While direct comparative microsomal stability data for 1-cyclopropyl-1H-indazol-6-amine are not available in the public domain, a well-established class-level inference exists: N1-cyclopropyl substitution on heterocycles enhances metabolic stability compared to N1-alkyl analogs (e.g., methyl, ethyl) by reducing susceptibility to cytochrome P450-mediated oxidation [1][2]. The cyclopropyl group's unique strain and electronic properties confer resistance to oxidative metabolism, a common clearance pathway for alkyl-substituted compounds. This inference is supported by numerous medicinal chemistry campaigns where cyclopropyl incorporation improved pharmacokinetic profiles.

Metabolic stability

Class-level

Predicted enhanced stability vs N1‑alkyl analogs

Class‑level metabolic stability context; data to verify

Inference from medicinal chemistry precedent

Evidence Dimension	Metabolic Stability (Inferred from Structural Class)
Target Compound Data	Predicted enhanced stability due to N1-cyclopropyl group
Comparator Or Baseline	N1-alkyl indazole analogs (methyl, ethyl)
Quantified Difference	Not quantified; class-level advantage reported in literature
Conditions	Inference based on medicinal chemistry precedent

Why This Matters

Enhanced metabolic stability reduces compound clearance, potentially leading to improved in vivo exposure and lower dosing requirements, a critical advantage for advancing hits to leads.

• [1] ACS Publications. Direct N-Cyclopropylation of Cyclic Amides and ... . Accessed 2026. View Source
• [2] Hypha Discovery. Metabolism of cyclopropyl groups. 2021. View Source

Indazole Kinase Inhibition Potential

6-Substituted aminoindazoles, including the target scaffold, are recognized as privileged structures for inhibiting protein kinases such as TTK, PLK4, and Aurora kinases [1]. A specific derivative, N-(4-fluorobenzyl)-1,3-dimethyl-1H-indazol-6-amine, exhibited an IC50 of 0.4 ± 0.3 μM against HCT116 colorectal cancer cells [2], demonstrating the potential of this core for potent anticancer activity. The N1 substituent critically influences kinase selectivity and potency. While direct IC50 data for 1-cyclopropyl-1H-indazol-6-amine are not publicly available, its unique N1-cyclopropyl group is expected to modulate binding interactions differently than hydrogen or alkyl substituents [3], providing a distinct starting point for SAR exploration.

Kinase inhibition potential

Class-level

0.4 μM

Supports kinase inhibitor SAR exploration context

Reported comparator IC₅₀ (HCT116); target‑specific data not reported

Evidence Dimension	Kinase Inhibitory Activity (Scaffold Potential)
Target Compound Data	Potential kinase inhibitor; specific IC50 not reported
Comparator Or Baseline	Related 6-substituted aminoindazoles (e.g., N-(4-fluorobenzyl)-1,3-dimethyl-1H-indazol-6-amine: IC50 = 0.4 μM)
Quantified Difference	Not applicable; class-level potential indicated
Conditions	Cell-based anti-proliferative assay (HCT116)

Why This Matters

The indazole core is a validated pharmacophore for kinase inhibition, and the N1-cyclopropyl variant offers a distinct substitution pattern for exploring novel SAR and achieving unique selectivity profiles.

• [1] US20240174647A1. Kinase modulators and methods of use thereof. Google Patents, 2024. View Source
• [2] Hoang, N.X., et al. Design, synthesis and bioevaluation of novel 6-substituted aminoindazole derivatives as anticancer agents. RSC Adv., 2020, 10, 45199-45206. View Source
• [3] WO2016089977A1. Composés indazole substitués, compositions les contenant et méthodes de traitement. Google Patents, 2016. View Source

1-Cyclopropyl-1H-indazol-6-amine Research Applications

CNS Kinase Inhibitor Lead Optimization

The combination of a favorable TPSA (43.84 Ų) for BBB penetration [1] and enhanced lipophilicity (LogP 2.53) [2] makes 1-cyclopropyl-1H-indazol-6-amine an ideal starting scaffold for designing CNS-active kinase inhibitors. Its N1-cyclopropyl group provides a differentiated vector for SAR exploration compared to methyl or ethyl analogs, which may exhibit different brain exposure profiles. Researchers can utilize this compound to synthesize focused libraries targeting kinases implicated in glioblastoma or neurodegenerative diseases.

Metabolic Stability ADME Profiling

Procure 1-cyclopropyl-1H-indazol-6-amine to serve as a model N1-cyclopropyl indazole in microsomal stability assays. Its predicted enhanced stability due to the cyclopropyl group [3] provides a benchmark for comparing clearance rates against N1-alkyl analogs (e.g., methyl, ethyl). This application supports the rational selection of N1 substituents in lead series where metabolic liabilities are a concern, such as in orally administered oncology or immunology programs.

Kinase Scaffold Diversification & IP

Given the established kinase inhibitory potential of 6-aminoindazoles [4], 1-cyclopropyl-1H-indazol-6-amine offers a distinct N1 substitution pattern for generating novel intellectual property. Its unique cyclopropyl group can be used to synthesize analogs that avoid existing patent claims covering N1-hydrogen or N1-alkyl indazole kinase inhibitors [5]. This scaffold is particularly valuable for programs targeting TTK, PLK4, Aurora kinases, or other kinases where indazole-based inhibitors have shown efficacy.

Application

Selection Property

Validation Focus

CNS kinase inhibitor research

Favorable TPSA and lipophilicity profile

BBB penetration and brain exposure assays

Metabolic stability profiling

Cyclopropyl vs. alkyl stability benchmarking

Microsomal clearance comparison

Kinase SAR exploration

Distinct N1‑substitution pattern

Kinase selectivity panel screening

• [1] Chemsrc. 1-cyclopropyl-1H-indazol-6-ylamine. CAS 1190375-80-4. Accessed 2026. View Source
• [2] Chemsrc. 1-cyclopropyl-1H-indazol-6-ylamine. CAS 1190375-80-4. Accessed 2026. View Source
• [3] Hypha Discovery. Metabolism of cyclopropyl groups. 2021. View Source
• [4] US20240174647A1. Kinase modulators and methods of use thereof. Google Patents, 2024. View Source
• [5] WO2016089977A1. Composés indazole substitués, compositions les contenant et méthodes de traitement. Google Patents, 2016. View Source